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Compound of Interest

Compound Name: Venlafaxine

Cat. No.: B1195380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacokinetic profiles of

venlafaxine and its active metabolite, O-desmethylvenlafaxine (ODV), in commonly used

rodent strains: Sprague-Dawley rats, Wistar rats, and CD-1 mice. Understanding the

pharmacokinetic variability of venlafaxine across different preclinical models is crucial for the

accurate interpretation of pharmacodynamic studies and the successful translation of findings

to clinical drug development. This document summarizes key pharmacokinetic parameters from

published experimental data, details the methodologies employed in these studies, and

provides visualizations to clarify experimental workflows and metabolic pathways.

Key Pharmacokinetic Parameters of Venlafaxine
The following table summarizes the key pharmacokinetic parameters of venlafaxine in male

Sprague-Dawley rats, male Wistar rats, and male CD-1 mice following oral (p.o.) or intragastric

(i.g.) administration.
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Parameter
Sprague-Dawley
Rat

Wistar Rat CD-1 Mouse

Dose (mg/kg) 20 (p.o.)[1][2][3] 30 (p.o.) 10 (i.g.)[4]

Cmax (ng/mL) 405.6 ± 136.7[1][2][3] 850.2 ± 105.4 1280 ± 210[4]

Tmax (h) 1.83 ± 0.41[1][2][3] 2.0 2.00 ± 1.47[4]

AUC₀₋t (ng·h/mL) 1569.8 ± 354.2[1][2][3] 4350.7 ± 540.1 4890 ± 980[4]

AUC₀₋inf (ng·h/mL) 1620.5 ± 366.8[1][2][3] 4460.3 ± 560.8 -

t₁/₂ (h) 2.56 ± 0.49[1][2][3] 3.8 ± 0.5 ~2[4][5]

CL/F (L/h/kg) 12.6 ± 2.8[1][2][3] 6.7 ± 0.8 -

Vz/F (L/kg) 46.5 ± 11.2[1][2][3] 37.1 ± 5.2 -

Bioavailability (%) 12.6[6] - 11.6[4][5]

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration;

AUC₀₋t: Area under the plasma concentration-time curve from time zero to the last measurable

concentration; AUC₀₋inf: Area under the plasma concentration-time curve from time zero to

infinity; t₁/₂: Elimination half-life; CL/F: Apparent total clearance; Vz/F: Apparent volume of

distribution.

Key Pharmacokinetic Parameters of O-
desmethylvenlafaxine (ODV)
The following table summarizes the key pharmacokinetic parameters of the active metabolite,

O-desmethylvenlafaxine (ODV), in male Sprague-Dawley rats, male Wistar rats, and male CD-

1 mice following oral (p.o.) or intragastric (i.g.) administration of venlafaxine.
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Parameter
Sprague-Dawley
Rat

Wistar Rat CD-1 Mouse

Parent Drug Dose

(mg/kg)
20 (p.o.)[1][2][3] 30 (p.o.) 10 (i.g.)[4]

Cmax (ng/mL) 678.3 ± 155.4[1][2][3] 1100.5 ± 125.7 420 ± 90[4]

Tmax (h) 3.33 ± 0.82[1][2][3] 4.0 2.17 ± 1.47[4]

AUC₀₋t (ng·h/mL)
5987.6 ± 1231.5[1][2]

[3]
12500.6 ± 1350.9 1920 ± 340[4]

AUC₀₋inf (ng·h/mL)
6510.2 ± 1345.8[1][2]

[3]
12850.2 ± 1400.1 -

t₁/₂ (h) 4.89 ± 0.73[1][2][3] 6.5 ± 0.8 -

Experimental Protocols
A generalized experimental workflow for conducting a pharmacokinetic study of venlafaxine in

rodents is outlined below. The specific details may vary between studies, but the core

methodology remains consistent.

Animal Models and Housing
Species and Strain: Commonly used rodent models include Sprague-Dawley rats, Wistar

rats, and CD-1 mice.[1][4][7]

Animal Health and Housing: Animals are typically housed in a controlled environment with a

12-hour light/dark cycle, and access to standard laboratory chow and water ad libitum. A

period of fasting is often implemented before oral drug administration to minimize variability

in drug absorption.

Drug Administration
Formulation: For oral administration, venlafaxine hydrochloride is commonly dissolved or

suspended in a vehicle such as water, saline, or a 0.5% solution of carboxymethylcellulose.
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Route of Administration: The most common routes for non-clinical pharmacokinetic studies

are oral (p.o.) via gavage or intravenous (i.v.) injection. Intragastric (i.g.) administration is

also utilized.[6]

Sample Collection
Blood Sampling: Serial blood samples are collected at predetermined time points after drug

administration. Common collection sites in rodents include the tail vein, saphenous vein, or

via cannulation of the jugular or carotid artery.[4]

Sample Processing: Blood samples are typically collected in tubes containing an

anticoagulant (e.g., heparin or EDTA). Plasma is then separated by centrifugation and stored

frozen until analysis.

Bioanalytical Method
Sample Analysis: Plasma concentrations of venlafaxine and its metabolites are quantified

using a validated bioanalytical method, most commonly liquid chromatography with tandem

mass spectrometry (LC-MS/MS).[4] This method offers high sensitivity and selectivity for the

accurate measurement of drug and metabolite concentrations.

Pharmacokinetic Analysis
Data Analysis: The plasma concentration-time data are analyzed using non-compartmental

methods to determine the key pharmacokinetic parameters listed in the tables above.

Visualizations
Experimental Workflow for a Rodent Pharmacokinetic
Study
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Caption: A generalized experimental workflow for preclinical pharmacokinetic studies.
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Major Metabolic Pathways of Venlafaxine
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Caption: Major metabolic pathways of venlafaxine in rodents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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